Cas no 1932201-32-5 ((1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile)

• Product Name: (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile
• CAS No: 1932201-32-5
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5104475
• Update Time: 2026-03-03

(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, (1R,2S,4S)-
• (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile

• Inchi： 1S/C7H9NO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-3H2/t5-,6-,7+/m0/s1
• InChI Key： SOCKWJNQKNADLU-LYFYHCNISA-N
• SMILES： [C@@]12([H])O[C@@]([H])(CC1)C[C@H]2C#N

Additional information on (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile

Introduction to (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1932201-32-5)

{(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile} is a highly intriguing molecular entity that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1932201-32-5, belongs to the class of bicyclic heterocycles, which are widely recognized for their diverse pharmacological properties and structural complexity. The precise stereochemistry of this molecule, characterized by the (1R,2S,4S) configuration, plays a crucial role in determining its biological activity and interaction with target proteins.

The structural framework of (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile consists of a seven-membered oxygen-containing bridgehead fused to a six-membered carbon ring system. This bicyclic architecture imparts a high degree of rigidity and conformational stability, which are desirable traits in drug design. The presence of a nitrile group at the 2-position further enhances the compound's potential as a pharmacophore by introducing polarity and hydrogen bonding capabilities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile scaffold can effectively interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. The stereochemical arrangement at the chiral centers ensures optimal binding affinity and selectivity, minimizing off-target effects.

In the realm of drug discovery, the development of novel heterocyclic compounds has been a cornerstone for addressing unmet medical needs. The (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile molecule exemplifies the importance of structural innovation in medicinal chemistry. Its unique bicyclic core provides a scaffold for further derivatization, allowing chemists to explore analogs with enhanced potency and improved pharmacokinetic profiles.

One particularly fascinating aspect of this compound is its potential application in the treatment of neurological disorders. Preclinical studies have indicated that molecules with similar structural motifs may modulate neurotransmitter systems by interacting with specific ion channels and receptors in the brain. The nitrile group's ability to form hydrogen bonds with polar residues in protein binding pockets further supports its role as an effective pharmacophore.

The synthesis of (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile presents both challenges and opportunities for synthetic chemists. The construction of the oxabicyclo[2.2.1]heptane core requires sophisticated methodologies to achieve high enantiomeric purity and regioselectivity. Recent reports have highlighted novel catalytic approaches that facilitate the formation of complex cyclic frameworks under mild conditions, thereby improving yield and scalability.

Another area where this compound has shown promise is in antiviral research. The rigid bicyclic structure provides a stable platform for designing inhibitors targeting viral proteases and polymerases. By leveraging computational screening techniques, researchers have identified derivatives of (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile that exhibit inhibitory activity against several RNA viruses, offering a potential lead for developing novel antiviral therapeutics.

The chemical biology community has also been intrigued by the potential applications of this molecule in studying enzyme mechanisms and substrate recognition. The nitrile group serves as an excellent handle for spectroscopic investigations, allowing researchers to probe dynamic interactions between enzymes and inhibitors using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

Future directions in the study of (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile may involve exploring its role in modulating immune responses and inflammation pathways. Preliminary data suggest that derivatives of this compound could interact with immune cell surface receptors, potentially leading to novel immunomodulatory agents for treating autoimmune diseases or chronic inflammatory conditions.

In conclusion,(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carbonitrile (CAS No. 1932201-32-5) represents a structurally fascinating entity with broad applications in drug discovery and chemical biology。 Its unique stereochemistry、bicyclic framework、and functional groups make it an attractive candidate for further exploration。 As research continues to uncover new therapeutic targets，this compound is poised to play a significant role in developing innovative treatments for various diseases。